Quinazoline-2-carbaldehyde

• IUPAC Name: quinazoline-2-carbaldehyde
• InChI: InChI=1S/C9H6N2O/c12-6-9-10-5-7-3-1-2-4-8(7)11-9/h1-6H
• InChI Key: YIYRXCXJFKZQBC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=NC(=N2)C=O
• Molecular Formula: C9H6N2O
• Molecular Weight: 158.16 g/mol

Description

Quinazoline-2-carbaldehyde is a derivative of quinazoline, a class of nitrogen-containing heterocyclic compounds. It is also known as 2-quinazolinecarbaldehyde.

Synthesis Analysis

Quinazolines can be synthesized through various methods. One such method involves the transition-metal-catalyzed reactions, which have emerged as reliable and indispensable tools for the synthesis of pharmaceuticals. Another method involves the copper-catalyzed oxidative coupling reaction between Csp2–H of quinazoline 3-oxide and Csp2–H of formamides.

Molecular Structure Analysis

The molecular structure of quinazoline-2-carbaldehyde is based on the quinazoline scaffold, which is a six-membered heterocyclic aromatic organic compound containing two nitrogen atoms at positions 1 and 3. The quinazoline system may contain an oxo group (=O) at C-2 to form the carbonyl group (C=O), named quinazoline-2(1H)-one (2-quinazolinone).

Chemical Reactions Analysis

Quinazolines are known for their broad-spectrum of pharmacological activities. Transition-metal-catalyzed reactions have emerged as reliable and indispensable tools for the synthesis of pharmaceuticals. These reactions provide new entries into pharmaceutical ingredients of continuously increasing complexity.

Physical And Chemical Properties Analysis

Quinazoline-2-carbaldehyde is a powder with a molecular weight of 158.16. It is stable under recommended storage conditions.

Scientific Research Applications

Photocatalysis and Water Treatment

• Quinazoline-2-carbaldehyde (QAD) has been investigated as a dye photosensitizer in semiconductor-assisted photocatalysis. By anchoring QAD molecules onto the surface of titanium dioxide (TiO2) nanoparticles, researchers achieved enhanced visible light absorption and improved charge separation. .

Metal-Catalyzed Cross-Coupling Reactions

• Halogenated quinazolinones and quinazolines serve as versatile synthetic intermediates. They participate in metal-catalyzed carbon–carbon bond formation reactions, including Kumada, Stille, Negishi, Sonogashira, Suzuki-Miyaura, and Heck cross-coupling reactions. .

Anticancer Agents

• Quinazoline-2-carbaldehyde derivatives have shown promising anticancer activity. Researchers have explored their potential as kinase inhibitors, targeting specific signaling pathways involved in cancer cell proliferation. .

Neurological Disorders and Neuroprotection

• Some quinazoline derivatives exhibit neuroprotective effects. Researchers have investigated their ability to modulate neurotransmitter receptors, oxidative stress, and neuroinflammation. .

Antimicrobial Agents

• Quinazoline-2-carbaldehyde derivatives have demonstrated antimicrobial activity against bacteria, fungi, and parasites. Their unique chemical scaffold allows for structural modifications to enhance efficacy. .

Fluorescent Probes and Imaging Agents

• Researchers have functionalized quinazoline-2-carbaldehyde derivatives to create fluorescent probes. These probes can selectively bind to specific biomolecules or cellular structures, enabling imaging and diagnostics. .

Mechanism of Action

Target of Action

Quinazoline-2-carbaldehyde, like other quinazoline derivatives, is known to interact with various targets. Quinazoline derivatives have been reported to inhibit chromatin-associated proteins in histones . They are also known to inhibit histone methyltransferase (G9a) and G9a-like protein (GLP) .

Mode of Action

Quinazoline derivatives are known to work by different mechanisms on various molecular targets . For instance, some quinazoline derivatives inhibit an extra-terminal bromodomain motif (BET) and are in clinical trials as potential treatments for different chronic diseases .

Biochemical Pathways

For example, they have been reported to inhibit chromatin-associated proteins in histones, which can lead to changes in gene expression .

Pharmacokinetics

It’s known that the pharmacokinetic properties of a drug can significantly impact its bioavailability and efficacy .

Result of Action

Quinazoline derivatives are known to have a broad spectrum of biological activities, including anti-cancer, anti-inflammatory, and anti-microbial effects .